(2R)-1-ethylpyrrolidin-1-ium-2-carboxylate

• IUPAC Name: (2R)-1-ethylpyrrolidin-1-ium-2-carboxylate
• InChI: InChI=1S/C7H13NO2/c1-2-8-5-3-4-6(8)7(9)10/h6H,2-5H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key: YNXFKYXSWNIWGO-ZCFIWIBFSA-N
• Canonical SMILES: CC[NH+]1CCCC1C(=O)[O-]
• Isomeric SMILES: CC[NH+]1CCC[C@@H]1C(=O)[O-]
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol

Description

(2R)-1-ethylpyrrolidin-1-ium-2-carboxylate is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications

Chemical Reactions Analysis

(2R)-1-ethylpyrrolidin-1-ium-2-carboxylate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and halogenated compounds. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions might yield different oxidized forms of the compound, while substitution reactions could result in the replacement of specific functional groups with others.

Scientific Research Applications

(2R)-1-ethylpyrrolidin-1-ium-2-carboxylate has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it might be studied for its potential effects on biological systems, including its interactions with enzymes and other proteins. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications might include its use in the production of other chemicals or materials, leveraging its unique reactivity and properties.

Mechanism of Action

The mechanism of action of (2R)-1-ethylpyrrolidin-1-ium-2-carboxylate involves its interaction with specific molecular targets and pathways These interactions can lead to various effects, depending on the context in which the compound is used For example, in a biological setting, this compound might interact with enzymes or receptors, altering their activity and leading to downstream effects

Comparison with Similar Compounds

(2R)-1-ethylpyrrolidin-1-ium-2-carboxylate can be compared with other similar compounds to highlight its uniqueness. Similar compounds might include those with similar functional groups or reactivity. The comparison can help identify the specific advantages or disadvantages of this compound in various applications. For example, it might have a higher reactivity or selectivity compared to similar compounds, making it more suitable for certain industrial or research applications.

Conclusion

This compound is a versatile compound with a wide range of potential applications in chemistry, biology, medicine, and industry. Its unique properties and reactivity make it a valuable subject of study, and ongoing research continues to uncover new uses and mechanisms of action for this intriguing compound.